Cas no 1000341-01-4 (2-Bromomethyl-5-chloro-1,3-dinitrobenzene)

• Product Name: 2-Bromomethyl-5-chloro-1,3-dinitrobenzene
• CAS No: 1000341-01-4
• MF: C₇H₄BrClN₂O₄
• MW: 295.474659919739
• CID: 2625594
• PubChem ID: 24729325
• Update Time: 2025-04-21

2-Bromomethyl-5-chloro-1,3-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-5-chloro-1,3-dinitrobenzene
• Benzene, 2-(bromomethyl)-5-chloro-1,3-dinitro-
• 1000341-01-4
• DTXSID30646697
• 2-Bromomethyl-5-chloro-1,3-dinitrobenzene

• Inchi： 1S/C7H4BrClN2O4/c8-3-5-6(10(12)13)1-4(9)2-7(5)11(14)15/h1-2H,3H2
• InChI Key： OWHNWUYDZPRVTA-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(=CC=1[N+](=O)[O-])Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 293.9043g/mol
• Monoisotopic Mass: 293.9043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 295.47g/mol
• XLogP3: 2.8
• Topological Polar Surface Area: 91.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes